Cas no 569-72-2 (1-(2,2-difluoro-1-phenyl-vinyl)-4-fluoro-benzene)

• Product Name: 1-(2,2-difluoro-1-phenyl-vinyl)-4-fluoro-benzene
• CAS No: 569-72-2
• MF: C₁₄H₉F₃
• MW: 234.216474294662
• CID: 946274
• PubChem ID: 11543190
• Update Time: 2025-04-19

1-(2,2-difluoro-1-phenyl-vinyl)-4-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-1-phenyl-vinyl)-4-fluoro-benzene
• 1-(2,2-DIFLUORO-1-PHENYLVINYL)-4-FLUOROBENZENE
• (2,2-difluoroethene-1,1-diyl)dibenzene
• (2,2-difluoroethenylidene)dibenzene
• 1,1-difluoro-2,2-diphenylethene
• 1,1-difluoro-2,2-diphenyl-ethene
• 1,1-difluoro-2,2-diphenylethylene
• 1,1-diphenyl-2,2-difluoroethene
• 1-bromo-1-phenyl-2,2-difluoroethene
• AG-C-19793
• AGN-PC-00B8X6
• Benzene, 1-(2,2-difluoro-1-phenylethenyl)-4-fluoro-
• CTK1G8438
• SCHEMBL19736116
• 1-(2,2-difluoro-1-phenyl-vinyl)-4-f
• 569-72-2
• luoro-benzene
• AKOS015965860
• ANXOZOZWHNFHPZ-UHFFFAOYSA-N
• DTXSID80468306

• Inchi： 1S/C14H9F3/c15-12-8-6-11(7-9-12)13(14(16)17)10-4-2-1-3-5-10/h1-9H
• InChI Key： ANXOZOZWHNFHPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C(=C(\F)/F)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.06567
• Monoisotopic Mass: 234.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 261.518°C at 760 mmHg
• Flash Point: 97.587°C
• Refractive Index: 1.534
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes